Cas no 541527-97-3 (2,5-Pyrrolidinedione, 1-[(3,4-dimethylbenzoyl)oxy]-)

• Product Name: 2,5-Pyrrolidinedione, 1-[(3,4-dimethylbenzoyl)oxy]-
• CAS No: 541527-97-3
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 355304
• PubChem ID: 6422849
• Update Time: 2025-04-19

2,5-Pyrrolidinedione, 1-[(3,4-dimethylbenzoyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[(3,4-dimethylbenzoyl)oxy]-
• (2,5-dioxopyrrolidin-1-yl) 3,4-dimethylbenzoate
• AKOS022061093
• DTXSID50423669
• 541527-97-3
• CS-0364974
• 2,5-DIOXOPYRROLIDIN-1-YL 3,4-DIMETHYLBENZOATE
• DQJZLDPKLKHTIU-UHFFFAOYSA-N

• Inchi： 1S/C13H13NO4/c1-8-3-4-10(7-9(8)2)13(17)18-14-11(15)5-6-12(14)16/h3-4,7H,5-6H2,1-2H3
• InChI Key： DQJZLDPKLKHTIU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=C(C)C=1)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 247.08449
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.68